Cas no 2228451-68-9 (5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid)

5-2-(Propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a thiazole-oxazole scaffold with a carboxylic acid functional group. Its unique structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The presence of both thiazole and oxazole rings enhances its potential as a pharmacophore, enabling interactions with biological targets. The carboxylic acid moiety allows for further derivatization, facilitating the development of analogs with tailored properties. This compound is valued for its stability and reactivity, making it a useful intermediate in the synthesis of bioactive molecules. Its structural features suggest potential utility in designing enzyme inhibitors or ligands for therapeutic applications.
5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid structure
2228451-68-9 structure
Product Name:5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid
CAS No:2228451-68-9
MF:C10H10N2O3S
MW:238.263000965118
CID:6359249
PubChem ID:165610359
Update Time:2025-11-06

5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid
    • 5-[2-(propan-2-yl)-1,3-thiazol-4-yl]-1,2-oxazole-3-carboxylic acid
    • 2228451-68-9
    • EN300-1748320
    • Inchi: 1S/C10H10N2O3S/c1-5(2)9-11-7(4-16-9)8-3-6(10(13)14)12-15-8/h3-5H,1-2H3,(H,13,14)
    • InChI Key: DZLXBAOLAHCKCJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC(C(=O)O)=NO2)N=C1C(C)C

Computed Properties

  • Exact Mass: 238.04121336g/mol
  • Monoisotopic Mass: 238.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 105Ų

5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid Pricemore >>

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Additional information on 5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid

5-2-(Propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228451-68-9, known as 5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in organic chemistry due to their unique properties and potential uses in various fields. The molecule consists of two fused heterocycles: a thiazole ring and an oxazole ring, with a carboxylic acid group attached at the 3-position of the oxazole ring. The presence of a propan-2-yl substituent on the thiazole ring adds further complexity to its structure and influences its chemical behavior.

The synthesis of this compound involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

The physical and chemical properties of 5-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-3-carboxylic acid make it a valuable compound in various applications. Its solubility in organic solvents and its ability to form stable complexes with metal ions have been extensively studied. Recent research has demonstrated its potential as a ligand in coordination chemistry, where it can form complexes with transition metals such as copper and zinc. These metal complexes exhibit interesting magnetic and electronic properties, making them candidates for applications in materials science and catalysis.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its ability to interact with biological targets such as enzymes and receptors has been investigated in several studies. For example, recent findings suggest that it may act as an inhibitor of certain kinases involved in cancer cell proliferation. This opens up new avenues for its use in anti-cancer drug development. Additionally, its anti-inflammatory and antioxidant properties have been explored, further highlighting its potential in therapeutic applications.

The environmental impact of 5-2-(propan-< strong > -yl)-1,3-thiazol strong > -4 - yl - 1 , 2 - oxazole - 3 - carboxylic acid has also been a topic of interest. Researchers have evaluated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used in industrial and pharmaceutical settings without posing risks to the environment.

In conclusion, 5 - 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 4 - yl - 1 , 2 - oxazole - 3 - carboxylic acid is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables it to participate in diverse chemical reactions and interactions, making it a valuable tool for researchers in organic chemistry, materials science, pharmacology, and environmental studies. As ongoing research continues to uncover new properties and applications for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow even further.

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